4-Ethoxy-2,6-difluorobenzonitrile

• IUPAC Name: 4-ethoxy-2,6-difluorobenzonitrile
• InChI: InChI=1S/C9H7F2NO/c1-2-13-6-3-8(10)7(5-12)9(11)4-6/h3-4H,2H2,1H3
• InChI Key: DKDWQIZCCWNHHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C(=C1)F)C#N)F
• Molecular Formula: C9H7F2NO
• Molecular Weight: 183.15 g/mol

Description

4-Ethoxy-2,6-difluorobenzonitrile is a chemical compound with the CAS Number: 916483-58-4. It has a molecular weight of 183.16.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C9H7F2NO/c1-2-13-6-3-8(10)7(5-12)9(11)4-6/h3-4H,2H2,1H3. This indicates the molecular structure of the compound, including the number and arrangement of atoms.

Physical And Chemical Properties Analysis

This compound is a solid at ambient temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Polyether Synthesis

• Multicyclic Poly(benzonitrile ether) Synthesis : 2,6-Difluorobenzonitrile is utilized in the creation of soluble polyethers, specifically in the formation of tree-shaped and cyclic polyethers. This application is significant in polymer chemistry, where 2,6-difluorobenzonitrile contributes to the development of materials with unique properties (Kricheldorf, Hobzova, Schwarz, & Vakhtangishvili, 2005).

Organic Chemistry Studies

• Investigations of Nucleophilic Attack : The compound is used in studies to understand the behavior of ketone enolate anions in nucleophilic attacks, specifically in S_NAr substitutions on fluorobenzonitrile substrates. This research is vital for a deeper understanding of organic reaction mechanisms (Guedira & Beugelmans, 1992).

Spectroscopy and Molecular Analysis

• Microwave Spectroscopy : 2,6-Difluorobenzonitrile has been analyzed using microwave spectroscopy, which helps in understanding its molecular structure and behavior. This type of analysis is crucial for molecular characterization in various scientific fields (Sharma & Doraiswamy, 1996).

Antioxidant Activity Studies

• Evaluation of Antioxidant Effects : In studies related to antioxidant activities, 2,6-substituents at new 4-ethoxy-phenols, which include 4-Ethoxy-2,6-difluorobenzonitrile, are evaluated to understand their effect on antioxidant properties. Such studies are important for developing new antioxidant compounds (Rubio-Cortés et al., 2021).

Chemical Synthesis and Green Technology

• Hydrolysis and Green Preparation Techniques : The hydrolysis of 2,6-difluorobenzonitrile in high-temperature liquid water has been studied as a method for preparing organic reaction intermediates. This research contributes to the development of greener chemical synthesis processes (Haoming, 2011).

Biocatalysis in Pesticide Industry

• Recombinant Biocatalysis for Pesticide Intermediates : The use of recombinant Escherichia coli expressing nitrile hydratase from Aurantimonas manganoxydans for the production of 2,6-difluorobenzamide from 2,6-difluorobenzonitrile is studied. This application is significant in the pesticide industry for the efficient production of intermediates (Yang et al., 2018).

Electronic Transition Studies

• Photoacoustic Spectroscopy : The compound is used in photoacoustic spectroscopy to study electronic transitions. This type of research is vital in the field of spectroscopy and materials science (Ramu, Rao, & Santhamma, 1993).

Surface Chemistry

• Steric Effects in Aryl Radical Reactions : The reactivity of aryl radicals with surfaces, including those involving 2,6-difluorobenzonitrile, is explored to understand steric effects. This study is relevant in surface chemistry and material science (Combellas et al., 2009).

Antimicrobial Studies

• Synthesis of Antimicrobial Compounds : The synthesis of 8-Ethoxycoumarin derivatives, including reactions with 2,6-difluorobenzonitrile, has been researched for their potential antimicrobial activities. This is important in the development of new antimicrobial agents (Mohamed et al., 2012).

Mechanism of Action

The mechanism of action for 4-Ethoxy-2,6-difluorobenzonitrile is not specified in the sources I found. The mechanism of action generally refers to how a compound interacts with biological systems, which is often specific to the context in which the compound is used.